(1S)-3-Oxocyclohexane-1-carboxylic acid

• IUPAC Name: (1S)-3-oxocyclohexane-1-carboxylic acid
• InChI: InChI=1S/C7H10O3/c8-6-3-1-2-5(4-6)7(9)10/h5H,1-4H2,(H,9,10)/t5-/m0/s1
• InChI Key: WATQNARHYZXAGY-YFKPBYRVSA-N
• Canonical SMILES: C1CC(CC(=O)C1)C(=O)O
• Isomeric SMILES: C1C[C@@H](CC(=O)C1)C(=O)O
• Molecular Formula: C7H10O3
• Molecular Weight: 142.15 g/mol
• CAS No.: 21531-46-4

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Procedure details

The Jones oxidation reagent was prepared from sulfuric acid (30 mL), CrO3 (8.1 g) and H2O (30 mL) in an ice/water bath. A solution of 3-hydroxycyclohexane-1-carboxylic acid (11 g, 76.3 mmol, 1.00 equiv) in acetone (150 mL) was added slowly the prepared Jones reagent at 0° C. in 30 min. After addition, the resulting solution was stirred for 2 h at room temperature and the solids were filtered out. The resulting solution was extracted with DCM (3×100 mL). The combined organic layers were washed with brine and dried over sodium sulfate and concentrated under vacuum to give the desired 3-oxocyclohexane-1-carboxylic acid (8.7 g, crude) as a yellow oil.